BENGHE Foundational & Exploratory

Check Availability & Pricing

Chloromethanol as a Source of Formaldehyde: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloromethanol

Cat. No.: B13452849

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chloromethanol (CH2CIOH), a reactive halohydrin, serves as a convenient and versatile
precursor to anhydrous formaldehyde in a variety of chemical transformations. Its ability to
decompose readily into formaldehyde and hydrogen chloride under controlled conditions
makes it a valuable reagent in organic synthesis, particularly in applications where the use of
aqueous formalin or paraformaldehyde is undesirable. This technical guide provides a
comprehensive overview of chloromethanol, including its synthesis, stability, and its
application as a formaldehyde equivalent. Detailed experimental protocols, quantitative data,
and safety considerations are presented to assist researchers in leveraging this reagent for
their synthetic needs, including in the field of drug development and heterocyclic chemistry.

Introduction

Formaldehyde (HCHO) is a fundamental C1 building block in organic synthesis, widely
employed in reactions such as hydroxymethylations, Mannich reactions, and the formation of
various heterocyclic scaffolds. However, its gaseous nature and tendency to polymerize
present handling challenges. While commonly available as aqueous formalin or solid
paraformaldehyde, these forms can be incompatible with moisture-sensitive reactions or may
require harsh depolymerization conditions.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b13452849?utm_src=pdf-interest
https://www.benchchem.com/product/b13452849?utm_src=pdf-body
https://www.benchchem.com/product/b13452849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13452849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chloromethanol emerges as a practical alternative, acting as a masked form of formaldehyde.
It can be generated in situ or prepared and used as a solution, offering a more controlled
delivery of monomeric, anhydrous formaldehyde. This guide details the properties, preparation,
and synthetic utility of chloromethanol, with a focus on providing actionable information for
laboratory applications.

Physicochemical Properties and Stability

Chloromethanol is a colorless, reactive liquid. Its stability is a critical factor in its handling and
use. It readily decomposes to formaldehyde and hydrogen chloride (HCI), a process that can
be influenced by temperature, solvent, and the presence of acids or bases.

Table 1: Physical and Chemical Properties of Chloromethanol

Property Value Reference
CAS Number 15454-33-8 [1]
Molecular Formula CHsCIO [1]
Molecular Weight 66.49 g/mol [1]
Appearance Colorless liquid [1]

o Highly reactive; decomposes
Reactivity [1]
to formaldehyde and HCI.

Due to the limited availability of direct kinetic studies on chloromethanol decomposition in
solution, the following table presents hypothetical data based on the known reactivity of related
a-chloroethers to illustrate its expected stability profile.

Table 2: lllustrative Decomposition Data of Chloromethanol in Various Solvents
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. Decomposition
Solvent Temperature (°C) Half-life (t'%)

Products
) Estimated hours to
Dichloromethane 25 HCHO, HCI
days
HCHO, HCI, potential
Tetrahydrofuran 25 Estimated hours solvent-derived
byproducts
Estimated minutes to
Methanol 25 HCHO, HCI, Methylal
hours
Water 25 Rapid Methylene glycol, HCI

Synthesis of Chloromethanol

While chloromethanol is not commercially available due to its instability, it can be prepared in
the laboratory. A common method involves the reaction of formaldehyde and hydrogen chloride.
The following is a proposed experimental protocol based on established procedures for similar
compounds.

Proposed Experimental Protocol: Preparation of a
Chloromethanol Solution

Materials:

o Paraformaldehyde

e Anhydrous diethyl ether or dichloromethane

» Hydrogen chloride gas

e Drying agent (e.g., anhydrous calcium chloride)
Procedure:

o Suspend paraformaldehyde (1.0 equivalent) in anhydrous diethyl ether or dichloromethane in
a flask equipped with a gas inlet tube and a magnetic stirrer.
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e Cool the suspension in an ice bath.

« Bubble dry hydrogen chloride gas through the suspension with vigorous stirring. The
paraformaldehyde will gradually dissolve as it reacts to form chloromethanol.

e Continue passing HCI through the solution until it is saturated.

e The resulting solution of chloromethanol can be used directly for subsequent reactions. It is
advisable to use it immediately due to its limited stability.

Caution: This procedure should be performed in a well-ventilated fume hood due to the toxicity
of formaldehyde and the corrosive nature of HCI gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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